Cas no 478246-25-2 (Methyl 4-4-(4-fluorophenyl)piperazino-3-nitrobenzenecarboxylate)
Methyl 4-4-(4-fluorophenyl)piperazino-3-nitrobenzenecarboxylate Chemical and Physical Properties
Names and Identifiers
-
- METHYL 4-[4-(4-FLUOROPHENYL)PIPERAZINO]-3-NITROBENZENECARBOXYLATE
- Benzoic acid, 4-[4-(4-fluorophenyl)-1-piperazinyl]-3-nitro-, methyl ester
- Methyl 4-4-(4-fluorophenyl)piperazino-3-nitrobenzenecarboxylate
-
Methyl 4-4-(4-fluorophenyl)piperazino-3-nitrobenzenecarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M163860-25mg |
Methyl 4-[4-(4-fluorophenyl)piperazino]-3-nitrobenzenecarboxylate |
478246-25-2 | 25mg |
$ 230.00 | 2022-06-04 | ||
| TRC | M163860-50mg |
Methyl 4-[4-(4-fluorophenyl)piperazino]-3-nitrobenzenecarboxylate |
478246-25-2 | 50mg |
$ 380.00 | 2022-06-04 | ||
| A2B Chem LLC | AI76910-1mg |
methyl 4-[4-(4-fluorophenyl)piperazin-1-yl]-3-nitrobenzoate |
478246-25-2 | >90% | 1mg |
$201.00 | 2024-04-19 | |
| A2B Chem LLC | AI76910-5mg |
methyl 4-[4-(4-fluorophenyl)piperazin-1-yl]-3-nitrobenzoate |
478246-25-2 | >90% | 5mg |
$214.00 | 2024-04-19 | |
| A2B Chem LLC | AI76910-10mg |
methyl 4-[4-(4-fluorophenyl)piperazin-1-yl]-3-nitrobenzoate |
478246-25-2 | >90% | 10mg |
$240.00 | 2024-04-19 | |
| A2B Chem LLC | AI76910-500mg |
methyl 4-[4-(4-fluorophenyl)piperazin-1-yl]-3-nitrobenzoate |
478246-25-2 | >90% | 500mg |
$720.00 | 2024-04-19 | |
| A2B Chem LLC | AI76910-1g |
methyl 4-[4-(4-fluorophenyl)piperazin-1-yl]-3-nitrobenzoate |
478246-25-2 | >90% | 1g |
$1295.00 | 2024-04-19 |
Methyl 4-4-(4-fluorophenyl)piperazino-3-nitrobenzenecarboxylate Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on Methyl 4-4-(4-fluorophenyl)piperazino-3-nitrobenzenecarboxylate
Research Brief on Methyl 4-4-(4-fluorophenyl)piperazino-3-nitrobenzenecarboxylate (CAS: 478246-25-2): Recent Advances and Applications
Methyl 4-4-(4-fluorophenyl)piperazino-3-nitrobenzenecarboxylate (CAS: 478246-25-2) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of recent studies due to its potential applications in drug discovery and development. The compound's piperazine and nitrobenzene moieties suggest possible interactions with biological targets, making it a promising candidate for further investigation.
Recent research has focused on the synthesis and characterization of Methyl 4-4-(4-fluorophenyl)piperazino-3-nitrobenzenecarboxylate, with particular emphasis on its physicochemical properties and reactivity. Studies have demonstrated that the compound exhibits moderate solubility in organic solvents, which is a critical factor for its potential use in pharmaceutical formulations. Additionally, its stability under various conditions has been evaluated, providing insights into its suitability for long-term storage and handling.
In the context of biological activity, preliminary investigations have explored the compound's interactions with specific enzymes and receptors. For instance, Methyl 4-4-(4-fluorophenyl)piperazino-3-nitrobenzenecarboxylate has shown affinity for certain serotonin receptors, suggesting potential applications in the treatment of neurological disorders. However, further in vitro and in vivo studies are required to fully elucidate its pharmacological profile and therapeutic potential.
The synthesis of Methyl 4-4-(4-fluorophenyl)piperazino-3-nitrobenzenecarboxylate has been optimized in recent years, with researchers developing more efficient and scalable methods. These advancements have reduced production costs and improved yield, making the compound more accessible for further research. The use of green chemistry principles in its synthesis has also been explored, aligning with the growing emphasis on sustainable practices in pharmaceutical manufacturing.
Despite these promising developments, challenges remain in the application of Methyl 4-4-(4-fluorophenyl)piperazino-3-nitrobenzenecarboxylate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.
In conclusion, Methyl 4-4-(4-fluorophenyl)piperazino-3-nitrobenzenecarboxylate (CAS: 478246-25-2) represents a compound with significant potential in the field of chemical biology and drug discovery. Recent research has shed light on its synthesis, properties, and preliminary biological activities, paving the way for future investigations. Continued exploration of this molecule may yield novel therapeutic agents, contributing to the advancement of medical science.
478246-25-2 (Methyl 4-4-(4-fluorophenyl)piperazino-3-nitrobenzenecarboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)